(2R)-2-Azaniumyl-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoate
(2R)-2-Azaniumyl-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoate
An alkylating nitrogen mustard that is used as an antineoplastic in the form of the levo isomer - MELPHALAN, the racemic mixture - MERPHALAN, and the dextro isomer - MEDPHALAN; toxic to bone marrow, but little vesicant action; potential carcinogen.
Brand Name:
Vulcanchem
CAS No.:
13045-94-8
VCID:
VC0057804
InChI:
InChI=1S/C13H18Cl2N2O2/c14-5-7-17(8-6-15)11-3-1-10(2-4-11)9-12(16)13(18)19/h1-4,12H,5-9,16H2,(H,18,19)/t12-/m1/s1
SMILES:
C1=CC(=CC=C1CC(C(=O)O)N)N(CCCl)CCCl
Molecular Formula:
C13H18Cl2N2O2
Molecular Weight:
305.2 g/mol
(2R)-2-Azaniumyl-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoate
CAS No.: 13045-94-8
Reference Standards
VCID: VC0057804
Molecular Formula: C13H18Cl2N2O2
Molecular Weight: 305.2 g/mol
![(2R)-2-Azaniumyl-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoate - 13045-94-8](/images/no_structure.jpg)
| CAS No. | 13045-94-8 |
|---|---|
| Product Name | (2R)-2-Azaniumyl-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoate |
| Molecular Formula | C13H18Cl2N2O2 |
| Molecular Weight | 305.2 g/mol |
| IUPAC Name | (2R)-2-amino-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoic acid |
| Standard InChI | InChI=1S/C13H18Cl2N2O2/c14-5-7-17(8-6-15)11-3-1-10(2-4-11)9-12(16)13(18)19/h1-4,12H,5-9,16H2,(H,18,19)/t12-/m1/s1 |
| Standard InChIKey | SGDBTWWWUNNDEQ-GFCCVEGCSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C[C@H](C(=O)[O-])[NH3+])N(CCCl)CCCl |
| SMILES | C1=CC(=CC=C1CC(C(=O)O)N)N(CCCl)CCCl |
| Canonical SMILES | C1=CC(=CC=C1CC(C(=O)[O-])[NH3+])N(CCCl)CCCl |
| Description | An alkylating nitrogen mustard that is used as an antineoplastic in the form of the levo isomer - MELPHALAN, the racemic mixture - MERPHALAN, and the dextro isomer - MEDPHALAN; toxic to bone marrow, but little vesicant action; potential carcinogen. |
| Synonyms | 4-(Bis(2-chloroethyl)amino)phenylalanine Alkeran L-PAM Medphalan Melphalan Merphalan Mustard, Phenylalanine Phenylalanine Mustard Sarcolysine Sarkolysin |
| PubChem Compound | 20189 |
| Last Modified | Nov 11 2021 |
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